Cas no 300818-80-8 (3-[2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamido]phenyl acetate)

• Product Name: 3-[2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamido]phenyl acetate
• CAS No: 300818-80-8
• MF: C₁₈H₁₆N₂O₄S
• MW: 356.395643234253
• CID: 5855354
• PubChem ID: 2729472
• Update Time: 2025-05-24

3-[2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamido]phenyl acetate Chemical and Physical Properties

Names and Identifiers

• F0021-0013
• Oprea1_762343
• AKOS000532196
• SR-01000528282-1
• AKOS016318155
• [3-[[2-(3-oxo-4H-1,4-benzothiazin-2-yl)acetyl]amino]phenyl] acetate
• Oprea1_161472
• 3-[2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamido]phenyl acetate
• SR-01000528282
• AB00666840-01
• 3-(2-(3-oxo-3,4-dihydro-2H-benzo[b][1,4]thiazin-2-yl)acetamido)phenyl acetate
• 300818-80-8
• Z56175596
• 3-{[2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetyl]amino}phenyl acetate

• Inchi： 1S/C18H16N2O4S/c1-11(21)24-13-6-4-5-12(9-13)19-17(22)10-16-18(23)20-14-7-2-3-8-15(14)25-16/h2-9,16H,10H2,1H3,(H,19,22)(H,20,23)
• InChI Key： VOKXLPRHLZQNBH-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2NC(C1CC(NC1C=CC=C(C=1)OC(C)=O)=O)=O

Computed Properties

• Exact Mass: 356.08307817g/mol
• Monoisotopic Mass: 356.08307817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 110Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Benzothiazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines

Additional information on 3-[2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamido]phenyl acetate

Introduction to 3-[2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamido]phenyl acetate (CAS No. 300818-80-8)

3-[2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamido]phenyl acetate is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, identified by the CAS number 300818-80-8, belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in medicinal chemistry and drug development.

The molecular structure of 3-[2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamido]phenyl acetate incorporates several key pharmacophoric elements that contribute to its potential therapeutic applications. The presence of a benzothiazine core is particularly noteworthy, as this scaffold is known for its role in various bioactive molecules. Benzothiazines are heterocyclic compounds that have been widely investigated for their antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of atoms within the benzothiazine ring in this compound suggests that it may interact with biological targets in a manner similar to other benzothiazine derivatives.

In recent years, there has been a growing interest in developing novel therapeutic agents based on benzothiazine derivatives due to their favorable pharmacokinetic profiles and low toxicity. The acetamido group in the molecule further enhances its potential as a drug candidate by providing a site for further functionalization and improving solubility. This structural feature allows for modifications that can fine-tune the biological activity of the compound, making it adaptable for various therapeutic purposes.

One of the most compelling aspects of 3-[2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamido]phenyl acetate is its potential role in modulating cellular pathways associated with diseases such as cancer and inflammation. Current research indicates that this compound may inhibit key enzymes involved in these pathways, thereby exhibiting anti-proliferative and anti-inflammatory effects. Studies have shown that benzothiazine derivatives can interfere with the activity of enzymes like COX (cyclooxygenase) and LOX (lipoxygenase), which are crucial in the production of inflammatory mediators.

The phenyl acetate moiety in the compound's structure is another important feature that contributes to its biological activity. Phenyl acetate derivatives are known for their ability to interact with specific receptors and enzymes, leading to various pharmacological effects. In the context of 3-[2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamido]phenyl acetate, this group may enhance the compound's affinity for certain biological targets, thereby increasing its efficacy.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with potential target proteins more accurately. These studies suggest that 3-[2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamido]phenyl acetate may bind to enzymes involved in cell signaling pathways relevant to cancer progression and inflammation. This information is crucial for designing experiments aimed at validating these predictions experimentally.

In vitro studies have begun to explore the biological activity of 3-[2-(3-oxyo)-dihydro--benzotizin--acetaminophenil acetic acid, as it is sometimes referred to informally. Initial results indicate that this compound exhibits moderate inhibitory activity against certain cancer cell lines. The mechanism by which it exerts this effect appears to involve disruption of key signaling pathways that drive cell proliferation and survival. Additionally, preliminary data suggest that it may induce apoptosis (programmed cell death) in cancer cells while sparing healthy cells.

The potential therapeutic applications of 3-[2-(3-oxyo)-dihydro--benzotizin--acetaminophenil acetic acid are broad and include conditions such as breast cancer, colorectal cancer, and inflammatory diseases like rheumatoid arthritis. The ability of this compound to modulate multiple cellular processes makes it an attractive candidate for developing multi-target drugs. Such drugs are designed to address complex diseases by simultaneously targeting several disease-causing pathways.

One of the challenges in drug development is achieving optimal bioavailability and pharmacokinetic properties. The structural features of 3-[2-(3-oxyo)-dihydro--benzotizin--acetaminophenil acetic acid may contribute to favorable absorption, distribution, metabolism, and excretion (ADME) profiles. For instance, the presence of polar functional groups such as hydroxyl and amide groups can enhance solubility in water-based environments, improving oral bioavailability.

Future research will focus on optimizing the chemical structure of this compound to enhance its potency and selectivity while minimizing potential side effects. Techniques such as structure-based drug design and high-throughput screening will be employed to identify analogs with improved pharmacological profiles. Additionally, preclinical studies will be conducted to evaluate the safety and efficacy of 3-[2-(3-oxyo)-dihydro--benzotizin--acetaminophenil acetic acid in animal models before moving on to human clinical trials.

The development of new pharmaceuticals is a complex process that requires collaboration among chemists, biologists, pharmacologists, and clinicians. The study of compounds like 3-[2-(3-oxyo)-dihydro--benzotizin--acetaminophenil acetic acid highlights the importance of interdisciplinary approaches in modern drug discovery. By leveraging advances in synthetic chemistry and molecular biology， researchers can identify novel therapeutic agents with significant clinical benefits.

In conclusion， 3-[2-(3-oxyo)-dihydro--benzotizin--acetaminophenil acetic acid (CAS No．300818－80－8) represents a promising candidate for further development as a therapeutic agent． Its unique structural features， coupled with preliminary evidence of biological activity， make it an exciting subject for future research． As our understanding of disease mechanisms continues to evolve， compounds like this one will play an increasingly important role in developing innovative treatments for human diseases．